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Compound of Interest

Compound Name: (S)-(+)-Canadaline-d3

Cat. No.: B15554323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of (S)-(+)-
Canadaline-d3, a deuterated derivative of the tetrahydroisoquinoline alkaloid, Canadaline. This
document is intended for researchers, scientists, and drug development professionals requiring
this compound for their studies. It outlines key suppliers, available technical data, and a
plausible synthetic approach based on published literature.

Commercial Suppliers

(S)-(+)-Canadaline-d3 is a specialized research chemical available from a limited number of
commercial suppliers. The following vendors have been identified as potential sources for this
compound. Detailed quantitative data, such as isotopic enrichment and specific batch purity,
are typically provided in the Certificate of Analysis (CoA) upon purchase or inquiry.

] Molecular Molecular
Supplier Product Code CAS Number .
Formula Weight
Not specified for
TRC-C175187- deuterated form; N N
LGC Standards Not specified Not specified
50MG Unlabelled CAS:
52801-27-1
MedChemExpres
HY-145829S 2714473-99-9 C21H20D3NOs 372.43

S
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Quantitative Data Summary

The following table summarizes the available quantitative data for (S)-(+)-Canadaline-d3 from
MedChemExpress.[1] For precise, batch-specific data from any supplier, it is crucial to request
the Certificate of Analysis.

Parameter Value Source
Molecular Formula C21H20D3NOs MedChemExpress|[1]
Molecular Weight 372.43 MedChemExpress[1]
) ) General specification for
Purity >98% (Typically by HPLC) o
similar compounds
) ) Not specified; typically 298% General specification for
Isotopic Enrichment o
for deuterated compounds similar compounds

Experimental Protocols: Synthesis of (S)-(-)-
Canadine

While a specific protocol for the synthesis of (S)-(+)-Canadaline-d3 is not publicly available, a
plausible route can be inferred from the asymmetric synthesis of (S)-(-)-Canadine.[2] The
introduction of the three deuterium atoms would likely occur at the methoxy group precursor
stage.

Key Reaction: Asymmetric Pictet-Spengler Reaction

The synthesis involves the condensation of a chiral sulfinylimine with a homophthalic anhydride
derivative, followed by a Pictet-Spengler cyclization.[2]

Proposed Deuteration Step:

The d3-label would be introduced by using a deuterated methylating agent (e.g., CDsl) in the
synthesis of the precursor that contains the methoxy group where the deuteration is desired.

A detailed experimental protocol for the non-deuterated analogue, (S)-(-)-Canadine, as
described by L&zaro et al. (2011), involves a multi-step synthesis.[2] Researchers aiming to
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synthesize the deuterated compound would need to adapt this procedure by incorporating the
deuterated methylating agent at the appropriate step.

Visualizations
Procurement Workflow for Specialized Research
Chemicals

The following diagram illustrates a typical workflow for procuring a specialized chemical like
(S)-(+)-Canadaline-d3.
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Procurement Workflow for (S)-(+)-Canadaline-d3
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l

Evaluate Supplier Information
(Purity, Isotopic Enrichment, Cost)

(Place Purchase OrdeD
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Click to download full resolution via product page

Caption: Procurement workflow for (S)-(+)-Canadaline-d3.
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Proposed General Synthetic Pathway Relationship

This diagram illustrates the relationship between the known synthesis of (S)-(-)-Canadine and
the proposed synthesis of its deuterated analog.
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Caption: Relationship between known and proposed syntheses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Canadaline-d3]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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